Cas no 1806148-66-2 (2-Amino-3-cyano-4-(trifluoromethoxy)pyridine-6-sulfonamide)

2-Amino-3-cyano-4-(trifluoromethoxy)pyridine-6-sulfonamide is a specialized heterocyclic compound featuring a pyridine core substituted with amino, cyano, trifluoromethoxy, and sulfonamide functional groups. Its unique structure confers potential utility in pharmaceutical and agrochemical research, particularly as a building block for bioactive molecules. The trifluoromethoxy group enhances lipophilicity and metabolic stability, while the sulfonamide moiety offers opportunities for further derivatization. The compound’s electron-withdrawing substituents may influence its reactivity in nucleophilic or electrophilic transformations. Its well-defined molecular architecture makes it a candidate for applications in medicinal chemistry, where precise functional group placement is critical for target interaction. Proper handling and storage are recommended due to its reactive groups.

2-Amino-3-cyano-4-(trifluoromethoxy)pyridine-6-sulfonamide structure

1806148-66-2 structure

Product Name:2-Amino-3-cyano-4-(trifluoromethoxy)pyridine-6-sulfonamide

CAS No:1806148-66-2

MF:C₇H₅F₃N₄O₃S

MW:282.199809789658

CID:4910528

Update Time:2025-11-06

2-Amino-3-cyano-4-(trifluoromethoxy)pyridine-6-sulfonamide Chemical and Physical Properties

Names and Identifiers

- 2-Amino-3-cyano-4-(trifluoromethoxy)pyridine-6-sulfonamide
- Inchi： 1S/C7H5F3N4O3S/c8-7(9,10)17-4-1-5(18(13,15)16)14-6(12)3(4)2-11/h1H,(H2,12,14)(H2,13,15,16)
- InChI Key： CVDUWKUDNVUTAW-UHFFFAOYSA-N
- SMILES： S(C1C=C(C(C#N)=C(N)N=1)OC(F)(F)F)(N)(=O)=O

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 10
Heavy Atom Count: 18
Rotatable Bond Count: 2
Complexity: 451
XLogP3: 0.9
Topological Polar Surface Area: 141

2-Amino-3-cyano-4-(trifluoromethoxy)pyridine-6-sulfonamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A026004317-500mg	2-Amino-3-cyano-4-(trifluoromethoxy)pyridine-6-sulfonamide	1806148-66-2	97%	500mg	$1,009.40	2022-04-01
Alichem	A026004317-1g	2-Amino-3-cyano-4-(trifluoromethoxy)pyridine-6-sulfonamide	1806148-66-2	97%	1g	$1,764.00	2022-04-01

2-Amino-3-cyano-4-(trifluoromethoxy)pyridine-6-sulfonamide Related Literature

1. Alt-proteins: A promising future
2. Acetyl group orientation modulates the electronic ground-state asymmetry of the special pair in purple bacterial reaction centers

P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
3. An apparatus for testing water by measurement of its electrical conductivity

Analyst, 1912,37, 538-543
4. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†

Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
5. An atomistic mechanism for the degradation of perovskite solar cells by trapped charge†

Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378

Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinesulfonamides

Additional information on 2-Amino-3-cyano-4-(trifluoromethoxy)pyridine-6-sulfonamide

Comprehensive Overview of 2-Amino-3-cyano-4-(trifluoromethoxy)pyridine-6-sulfonamide (CAS No. 1806148-66-2)

2-Amino-3-cyano-4-(trifluoromethoxy)pyridine-6-sulfonamide (CAS No. 1806148-66-2) is a specialized heterocyclic compound with significant potential in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a pyridine core substituted with amino, cyano, trifluoromethoxy, and sulfonamide groups, makes it a versatile intermediate for drug discovery and material science applications. This compound has garnered attention due to its potential role in modulating biological pathways, particularly in the development of enzyme inhibitors and receptor antagonists.

The growing interest in trifluoromethoxy-containing compounds, such as 2-Amino-3-cyano-4-(trifluoromethoxy)pyridine-6-sulfonamide, stems from their enhanced metabolic stability and bioavailability. Researchers are actively exploring its applications in medicinal chemistry, where fluorinated compounds are prized for their ability to improve drug-like properties. Recent studies highlight its relevance in targeting kinase inhibitors and antibacterial agents, aligning with the global demand for novel therapeutics against resistant pathogens.

From a synthetic perspective, the cyano and sulfonamide functionalities in this compound offer multiple sites for further derivatization, enabling the creation of diverse analogs. This flexibility is crucial for structure-activity relationship (SAR) studies, a hot topic in drug design and computational chemistry. The compound's CAS No. 1806148-66-2 is frequently searched in academic and industrial databases, reflecting its importance in high-throughput screening and fragment-based drug discovery.

Environmental and sustainability considerations are also driving innovation around 2-Amino-3-cyano-4-(trifluoromethoxy)pyridine-6-sulfonamide. With the rise of green chemistry, researchers are optimizing synthetic routes to minimize waste and energy consumption. The compound's potential in agrochemicals, such as crop protection agents, further underscores its industrial relevance, especially in addressing food security challenges.

In summary, 2-Amino-3-cyano-4-(trifluoromethoxy)pyridine-6-sulfonamide (CAS No. 1806148-66-2) represents a cutting-edge intersection of organic synthesis, pharmacology, and materials science. Its multifaceted applications and adaptability to modern research trends ensure its continued prominence in scientific literature and patent filings.